Thallium(III) iodide

Specification

• CAS No.: 57232-83-4
• Molecular Formula: ITl
• Molecular Weight: 331.288 g/mol
• IUPAC Name: thallium(1+);iodide
• Standard InChI: InChI=1S/HI.Tl/h1H;/q;+1/p-1
• Standard InChI Key: CMJCEVKJYRZMIA-UHFFFAOYSA-M
• Canonical SMILES: [I-].[Tl+]

Introduction

Synthesis and Stability

TlI₃ is synthesized through two primary methods:

• Evaporation of TlI and I₂ in concentrated hydriodic acid: This approach leverages the high solubility of thallium(I) iodide (TlI) in HI, allowing stoichiometric incorporation of iodine to form Tl⁺I₃⁻.

• Reaction of TlI with iodine in ethanol: A milder route that avoids strong acids, producing TlI₃ as a black crystalline solid.

Crystallographic Structure

TlI₃ crystallizes in a structure analogous to ammonium triiodide (NH₄I₃), with Tl⁺ cations occupying sites between asymmetric I₃⁻ anions. Key structural parameters are summarized below:

Compound	I–I Bond Length (pm)	I–I–I Angle (°)
TlI₃	306.3 / 282.6	177.90
RbI₃	305.1 / 283.3	178.11
CsI₃	303.8 / 284.2	178.00
NH₄I₃	311.4 / 279.7	178.55

Data sourced from single-crystal X-ray diffraction studies.

The triiodide ion in TlI₃ exhibits a nearly linear geometry with unequal bond lengths, a hallmark of asymmetric triiodide structures. The longer bond (306.3 pm) contrasts with the shorter bond (282.6 pm), reflecting charge distribution differences within the ion. This asymmetry distinguishes TlI₃ from symmetric triiodides like CsI₃, where bond lengths are more uniform.

Electrochemical Behavior

The redox interplay between Tl⁺/Tl³⁺ and I⁻/I₂ underpins the stability of TlI₃. Using the Nernst equation, the equilibrium:

$$\text{Tl}^{3+} + 2\ \text{I}^- \rightarrow \text{Tl}^+ + \text{I}_2$$

Elemental Composition and Isotopic Profile

Elemental analysis of TlI₃ reveals a composition of 34.93% thallium and 65.07% iodine by mass. The isotopic pattern, calculated for TlI₃, shows a dominant peak at m/z 585.097, corresponding to the molecular ion [TlI₃]⁺. Minor peaks arise from natural isotopic abundances of thallium (²⁰³Tl and ²⁰⁵Tl) and iodine (¹²⁷I).

Comparative Analysis with Related Compounds

TlI₃’s structural and electronic properties align it closer to alkali metal triiodides (e.g., RbI₃, CsI₃) than to thallium(III) halides. For instance:

• TlCl₃: Features Tl³⁺ in a distorted octahedral geometry, contrasting with Tl⁺ in TlI₃.

• TlI₄⁻: A rare example of Tl³⁺ stabilized in a tetrahedral iodide environment, highlighting the role of excess I⁻ in complex formation.